Cas no 1261561-32-3 (2-Hydroxy-2-Cyano-3-nitro-5-(2-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Hydroxy-2-Cyano-3-nitro-5-(2-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261561-32-3
• MF: C₁₃H₈F₃N₃O₄
• MW: 327.215533256531
• CID: 4920811
• Update Time: 2025-05-22

2-Hydroxy-2-Cyano-3-nitro-5-(2-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-2-Cyano-3-nitro-5-(2-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C13H8F3N3O4/c14-13(15,16)23-10-4-2-1-3-9(10)8-5-11(19(21)22)12(20,7-17)18-6-8/h1-6,18,20H
• InChI Key： XWGAIQORJWEETP-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1=CNC(C#N)(C(=C1)[N+](=O)[O-])O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 602
• XLogP3: 2.8
• Topological Polar Surface Area: 111

Additional information on 2-Hydroxy-2-Cyano-3-nitro-5-(2-(trifluoromethoxy)phenyl)pyridine

Introduction to 2-Hydroxy-2-Cyano-3-Nitro-5-(2-(Trifluoromethoxy)Phenyl)Pyridine (CAS No: 1261561-32-3)

2-Hydroxy-2-Cyano-3-Nitro-5-(2-(Trifluoromethoxy)Phenyl)Pyridine, commonly referred to asCAS No: 1261561-32-3, is a highly specialized organic compound with significant applications in the fields of pharmacology, material science, and advanced chemical synthesis. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with hydroxyl, cyano, nitro, and trifluoromethoxy groups. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels for this compound. For instance, a study published in the Journal of Organic Chemistry highlighted the use of microwave-assisted synthesis to optimize the reaction conditions for the formation of this compound, significantly reducing reaction time while maintaining product quality.

The molecular structure of 2-Hydroxy-2-Cyano-3-Nitro-5-(2-(Trifluoromethoxy)Phenyl)Pyridine is particularly noteworthy due to the spatial arrangement of its substituents. The pyridine ring serves as a rigid framework that facilitates specific interactions with other molecules, making it ideal for applications in drug design and materials science. The hydroxyl group introduces hydrogen bonding capabilities, while the cyano group enhances electronic properties such as electron-withdrawing effects. The nitro group further contributes to the compound's reactivity and stability under various conditions.

In terms of biological activity, this compound has shown promising results in preliminary studies targeting enzyme inhibition and receptor modulation. A research team from the University of California recently reported that this compound exhibits selective inhibition against certain kinases involved in cancer cell proliferation. These findings suggest potential applications in oncology drug development, particularly in designing targeted therapies with fewer side effects.

Beyond its biological applications, CAS No: 1261561-32-3 has also been explored for its role in advanced materials science. Its ability to form stable coordination complexes with metal ions makes it a candidate for use in catalysis and sensor technologies. For example, researchers at MIT have utilized this compound as a ligand in metalloporphyrin-based sensors for detecting trace amounts of heavy metals in environmental samples.

The trifluoromethoxy group attached to the phenyl ring introduces additional complexity to the molecule's properties. This group is known for its strong electron-withdrawing effect and high stability under harsh chemical conditions. Recent studies have focused on leveraging these characteristics to develop more efficient catalysts for industrial processes such as olefin polymerization and oxidation reactions.

In conclusion, 2-Hydroxy-2-Cyano-3-Nitro-5-(2-(Trifluoromethoxy)Phenyl)Pyridine (CAS No: 1261561-32-3) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique molecular structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in pharmacology, materials science, and chemical synthesis. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.